Cas no 1263263-29-1 (Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate)

• Product Name: Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate
• CAS No: 1263263-29-1
• MF: C₁₂H₁₉F₂NO₂
• MW: 247.281570672989
• CID: 5012519
• PubChem ID: 118008382
• Update Time: 2025-10-28

Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate
• CC(C)(C)OC(=O)N1CCC2(CC2(F)F)CC1
• tert-butyl 2,2-difluoro-6-azaspiro[2.5]octane-6-carboxylate
• G79479
• tert-butyl 11-difluoro-6-azaspiro[2.5]octane-6-carboxylate
• starbld0030245
• SCHEMBL16635353
• AKOS040694793
• F2167-7117
• 1263263-29-1
• Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate

• Inchi： 1S/C12H19F2NO2/c1-10(2,3)17-9(16)15-6-4-11(5-7-15)8-12(11,13)14/h4-8H2,1-3H3
• InChI Key： BSSNIYDVBQLUPQ-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(=O)OC(C)(C)C)CC2)F

Computed Properties

• Exact Mass: 247.13838517g/mol
• Monoisotopic Mass: 247.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate

Comprehensive Overview of Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1263263-29-1)

Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1263263-29-1) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorinated spiro[2.5]octane core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its steric and electronic properties can influence the pharmacokinetics of target compounds.

The compound's tert-butyl ester group enhances its stability, making it suitable for multi-step synthetic routes. This attribute is critical for modern high-throughput screening (HTS) workflows, where chemical robustness is paramount. Recent trends in AI-driven drug design have further highlighted the importance of such building blocks, as they enable the rapid assembly of diverse molecular libraries. Questions like "How does difluorination impact drug metabolism?" or "What are the best coupling reactions for spirocyclic intermediates?" are frequently explored in forums and academic discussions.

From a synthetic chemistry perspective, Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate offers versatility in C–H functionalization and cross-coupling reactions. Its aza-spiro scaffold is particularly relevant to protease inhibitor development, a hot topic in antiviral research. With the growing demand for small-molecule therapeutics, this compound aligns with industry needs for fragment-based drug discovery (FBDD) and covalent inhibitor design. Searches for "spirocyclic compounds in drug development" or "fluorine in medicinal chemistry" often lead to studies involving similar structures.

Environmental and green chemistry considerations also play a role in its adoption. The difluoro motif can improve metabolic stability, reducing the frequency of dosing—a key concern in sustainable pharmacology. Additionally, its synthetic pathways are being optimized for catalytic efficiency, addressing queries like "How to minimize waste generation in spirocycle synthesis?" These aspects resonate with the broader shift toward eco-friendly chemical processes.

In summary, Tert-butyl 1,1-difluoro-6-azaspiro[2.5]octane-6-carboxylate (CAS No. 1263263-29-1) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to cutting-edge research ensures continued interest from both academia and industry, solidifying its position as a high-value chemical entity.